Cas no 61680-06-6 (Propanamide, N-[2-amino-4-(trifluoromethyl)phenyl]-2-methyl-)

• Product Name: Propanamide, N-[2-amino-4-(trifluoromethyl)phenyl]-2-methyl-
• CAS No: 61680-06-6
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• CID: 470283
• PubChem ID: 16774420
• Update Time: 2025-04-19

Propanamide, N-[2-amino-4-(trifluoromethyl)phenyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[2-amino-4-(trifluoromethyl)phenyl]-2-methyl-
• N-[2-amino-4-(trifluoromethyl)phenyl]-2-methylpropanamide
• SCHEMBL11874548
• AKOS000130920
• 61680-06-6
• 2'-amino-4'-trifluoromethylisobutyranilide
• DTXSID90588266

• Inchi： 1S/C11H13F3N2O/c1-6(2)10(17)16-9-4-3-7(5-8(9)15)11(12,13)14/h3-6H,15H2,1-2H3,(H,16,17)
• InChI Key： QTAGIKLXEUFTEE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)NC(C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 246.09809
• Monoisotopic Mass: 246.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12